Cas no 1261961-79-8 (4-(3-Chloro-4-methylphenyl)-2-fluorophenol)

• Product Name: 4-(3-Chloro-4-methylphenyl)-2-fluorophenol
• CAS No: 1261961-79-8
• MF: C₁₃H₁₀ClFO
• MW: 236.669306278229
• MDL: MFCD18313794
• CID: 2766257
• PubChem ID: 53219474
• Update Time: 2025-10-24

4-(3-Chloro-4-methylphenyl)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-3-fluoro-4'-methyl[1,1'-biphenyl]-4-ol
• AKOS017557551
• 4-(3-Chloro-4-methylphenyl)-2-fluorophenol, 95%
• DTXSID10684310
• 1261961-79-8
• SCHEMBL14270103
• MFCD18313794
• 4-(3-CHLORO-4-METHYLPHENYL)-2-FLUOROPHENOL
• 4-(3-Chloro-4-methylphenyl)-2-fluorophenol

• MDL： MFCD18313794
• Inchi： 1S/C13H10ClFO/c1-8-2-3-9(6-11(8)14)10-4-5-13(16)12(15)7-10/h2-7,16H,1H3
• InChI Key： FXGJGOTYNMGIJY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)C1C=CC(=C(C=1)F)O

Computed Properties

• Exact Mass: 236.0404208g/mol
• Monoisotopic Mass: 236.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(3-Chloro-4-methylphenyl)-2-fluorophenol

Research Briefing on 4-(3-Chloro-4-methylphenyl)-2-fluorophenol (CAS: 1261961-79-8) in Chemical Biology and Pharmaceutical Applications

4-(3-Chloro-4-methylphenyl)-2-fluorophenol (CAS: 1261961-79-8) is a fluorinated phenolic compound that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. The presence of both chloro and fluoro substituents on the aromatic rings enhances its reactivity and binding affinity, making it a valuable intermediate in the synthesis of more complex bioactive molecules.

Recent studies have focused on the synthesis and characterization of 4-(3-Chloro-4-methylphenyl)-2-fluorophenol, exploring its physicochemical properties and potential biological activities. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structure and purity. Additionally, computational modeling has provided insights into its electronic properties and interactions with biological targets, further elucidating its mechanism of action at the molecular level.

In the context of drug discovery, 4-(3-Chloro-4-methylphenyl)-2-fluorophenol has been investigated as a precursor or scaffold for the development of novel therapeutic agents. Its structural motifs are particularly relevant in the design of kinase inhibitors and GPCR modulators, which are critical targets in oncology and neurological disorders. Preliminary in vitro studies have demonstrated its ability to modulate specific signaling pathways, suggesting its potential as a lead compound for further optimization.

Another area of interest is the compound's role in chemical biology, where it has been utilized as a probe to study enzyme-substrate interactions and protein-ligand binding. Its fluorinated moiety allows for easy tracking using ¹⁹F-NMR, enabling real-time monitoring of biochemical processes. This application has provided valuable insights into the dynamics of biological systems and has facilitated the discovery of new drug targets.

Despite its promising attributes, challenges remain in the large-scale synthesis and formulation of 4-(3-Chloro-4-methylphenyl)-2-fluorophenol. Researchers are actively working on optimizing synthetic routes to improve yield and reduce costs, ensuring its viability for industrial applications. Furthermore, ongoing toxicological studies aim to evaluate its safety profile, which is a critical step in its transition from the laboratory to clinical use.

In conclusion, 4-(3-Chloro-4-methylphenyl)-2-fluorophenol (CAS: 1261961-79-8) represents a versatile and valuable compound in the fields of chemical biology and pharmaceutical research. Its unique structural and functional properties make it a promising candidate for further exploration and development. Continued research efforts are expected to uncover additional applications and refine its utility in addressing unmet medical needs.